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Compound of Interest

Compound Name: Trimethoprim-d9

Cat. No.: B562225 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation, storage, and handling of

Trimethoprim-d9 stock solutions for research and development applications. Trimethoprim-
d9, a deuterated analog of the antibiotic Trimethoprim, is commonly utilized as an internal

standard in quantitative analytical methods such as mass spectrometry.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of Trimethoprim-
d9 stock solutions based on available information for Trimethoprim and its deuterated form.
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Parameter Value Reference

Molecular Formula C₁₄H₉D₉N₄O₃

Molecular Weight 299.37 g/mol

Typical Solvents

Dimethyl Sulfoxide (DMSO),

N,N-Dimethylacetamide,

Propylene Glycol

[1][2]

Solubility in DMSO

50 mg/mL (167.02 mM)

(ultrasonication may be

required)

[1]

Solubility in Water

0.67 mg/mL (2.24 mM)

(ultrasonication may be

required)

[1]

Recommended Storage (Neat

Solid)
2-8°C

Stock Solution Storage
-20°C (for up to 1 month) or

-80°C (for up to 6 months)
[1]

Experimental Protocol: Preparation of a 10 mg/mL
Trimethoprim-d9 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mg/mL stock solution of Trimethoprim-d9 in

Dimethyl Sulfoxide (DMSO).

Materials and Equipment:

Trimethoprim-d9 (solid)

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Calibrated pipettes
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Vortex mixer

Sonicator bath

Sterile polypropylene or glass vials for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions:

Work in a well-ventilated area or a chemical fume hood.

Trimethoprim-d9 is classified as acutely toxic if swallowed and is a suspected reproductive

toxin. Handle with care and avoid inhalation or direct contact.

Consult the Safety Data Sheet (SDS) for Trimethoprim-d9 before starting any work.[3]

Procedure:

Equilibrate Reagents: Allow the Trimethoprim-d9 solid and DMSO to equilibrate to room

temperature before use. This is particularly important for the hygroscopic DMSO to prevent

water condensation.

Weighing: Accurately weigh the desired amount of Trimethoprim-d9 solid using an

analytical balance. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg

of Trimethoprim-d9.

Dissolution:

Transfer the weighed Trimethoprim-d9 into a sterile vial.

Add the calculated volume of DMSO to the vial. For a 10 mg/mL solution, add 1 mL of

DMSO to 10 mg of the solid.

Cap the vial securely and vortex the mixture for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the solid does not completely dissolve after vortexing, place the

vial in a sonicator bath for 5-10 minutes.[1] Visually inspect the solution to ensure no solid
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particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene or glass vials. This minimizes freeze-thaw cycles which can degrade the

compound.

Label each aliquot clearly with the compound name (Trimethoprim-d9), concentration (10

mg/mL), solvent (DMSO), preparation date, and your initials.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1] For long-term

storage (up to 6 months), store at -80°C.[1]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Trimethoprim-d9 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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